Cas no 1032715-49-3 (5-Bromo-1-cyanomethyl-1H-indole-2-carboxylic acid)

• Product Name: 5-Bromo-1-cyanomethyl-1H-indole-2-carboxylic acid
• CAS No: 1032715-49-3
• MF: C₁₁H₇BrN₂O₂
• MW: 279.089481592178
• MDL: MFCD26734136
• CID: 4677577
• Update Time: 2023-08-15

5-Bromo-1-cyanomethyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-cyanomethyl-1H-indole-2-carboxylic acid
• SYYRSQYFVRJYCE-UHFFFAOYSA-N

• MDL： MFCD26734136
• Inchi： 1S/C11H7BrN2O2/c12-8-1-2-9-7(5-8)6-10(11(15)16)14(9)4-3-13/h1-2,5-6H,4H2,(H,15,16)
• InChI Key： SYYRSQYFVRJYCE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(=O)O)N2CC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 338
• Topological Polar Surface Area: 66